3',4'-Dihydro-2'H-spiro[cyclohexane-1,1'-pyrrolo[1,2-a]pyrazine]
Overview
Description
“3’,4’-Dihydro-2’H-spiro[cyclohexane-1,1’-pyrrolo[1,2-a]pyrazine]” is a chemical compound with the molecular formula C12H18N2 . It is used for scientific research and as a chemical synthesis intermediate .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, an electrocatalytic cascade transformation of benzylidenebarbiturates and cyclohexane-1,3-diones in methanol in the presence of sodium bromide as a mediator in an undivided cell results in the formation of dihydro-2’H,3H-spiro .Molecular Structure Analysis
The molecular structure of “3’,4’-Dihydro-2’H-spiro[cyclohexane-1,1’-pyrrolo[1,2-a]pyrazine]” consists of a cyclohexane ring fused with a pyrrolopyrazine ring . The InChI code for this compound is 1S/C12H18N2/c1-2-6-12(7-3-1)11-5-4-9-14(11)10-8-13-12/h4-5,9,13H,1-3,6-8,10H2 .Chemical Reactions Analysis
While specific chemical reactions involving “3’,4’-Dihydro-2’H-spiro[cyclohexane-1,1’-pyrrolo[1,2-a]pyrazine]” are not available, similar compounds have been reported to react with N, O, S, and C nucleophiles in the presence of MnO2 to give the corresponding mono or disubstituted 2H-azabenzimidazoles .Physical And Chemical Properties Analysis
This compound is an oil at room temperature . It has a molecular weight of 190.29 Da and a monoisotopic mass of 190.147003 Da .Scientific Research Applications
Spirocyclic Compound Synthesis
Spirocyclic compounds, including those structurally related to 3',4'-Dihydro-2'H-spiro[cyclohexane-1,1'-pyrrolo[1,2-a]pyrazine], have been synthesized and studied for various properties. For instance, novel series of spiro compounds with biologically active sulfonamide were synthesized for their antimicrobial activities. Compounds within this series showed significant potency against Gram-negative and Gram-positive bacteria, with some demonstrating higher antifungal activity compared to standard drugs (Hafez, El-Gazzar, & Zaki, 2016). Additionally, the synthesis of spirocyclic 3H-pyrrol-4-amines from 2H-azirines and 1-sulfonyl-1,2,3-triazoles through a catalyzed reaction has been documented. This synthesis involves complex reaction pathways leading to stable compounds at room temperature (Khaidarov et al., 2018).
Crystal Structure and Synthesis Methodologies
The crystal structure of certain spiro compounds has been elucidated, providing insights into their molecular configurations and potential chemical reactivity. For example, the crystal structure of spiro[cyclohexane-1,2'-6'-methoxy-1'-(α-chloroacetyl)-1,2',3',4'-tetrahydro-4'-methylquinoline] was determined, shedding light on its antibacterial, antiarrhythmic, and antihypertensive activities (Soriano-garcia, Henao-Martínez, Palma, & Kpuznetsov, 2000). The synthesis of 4′-amino-1′H-spiro[cyclohexane-1,2′-(pyrimido[1,2-a]benzimidazole)]-3′-carbonitrile in an aqueous medium using microwave irradiation is another example, demonstrating an environmentally friendly procedure yielding high purity products (Dandia, Sarawgi, Bingham, Drake, Hursthouse, Light, & Ratnani, 2007).
Novel Synthesis Approaches
Innovative synthetic methodologies have been developed for spiro compounds, showing the versatility of these structures in chemical synthesis. The synthesis of a novel family of heterotricyclic hybrids, spiro-pyrrolopyridazines, through a reaction with hydrazine monohydrate, is one such example. This process produced spiro compounds with good to high yields and demonstrated tolerance to various substituents (Dundar & Zora, 2022). Another intriguing synthesis involves the reactions of spiro heterocyclic enamines with 1H-pyrrole-2,3-diones, leading to dispiro heterocyclic analogs of pyrrolizidine alkaloids (Konovalova, Shklyaev, & Maslivets, 2012).
Safety and Hazards
properties
IUPAC Name |
spiro[3,4-dihydro-2H-pyrrolo[1,2-a]pyrazine-1,1'-cyclohexane] | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2/c1-2-6-12(7-3-1)11-5-4-9-14(11)10-8-13-12/h4-5,9,13H,1-3,6-8,10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZCKMMNQSXHJHE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)C3=CC=CN3CCN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1210513-03-3 | |
Record name | 3',4'-dihydro-2'H-spiro[cyclohexane-1,1'-pyrrolo[1,2-a]pyrazine] | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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